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Compound of Interest

Compound Name:
1-Methylcyclopropane-1-

sulfonamide

Cat. No.: B045804 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and experimental protocols for the analytical

characterization of 1-Methylcyclopropane-1-sulfonamide. The methods described herein are

essential for identity confirmation, purity assessment, and quality control of this compound in

research and drug development settings.

Compound Information
Property Value Source

Chemical Name
1-Methylcyclopropane-1-

sulfonamide
--INVALID-LINK--

CAS Number 669008-26-8 --INVALID-LINK--

Molecular Formula C4H9NO2S --INVALID-LINK--

Molecular Weight 135.19 g/mol --INVALID-LINK--

Purity (Typical) ≥98% --INVALID-LINK--
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Mass spectrometry (MS) is a powerful technique for determining the molecular weight and

elemental composition of 1-Methylcyclopropane-1-sulfonamide. It is also invaluable for

structural elucidation through fragmentation analysis.

Predicted Mass Spectrometry Data
The following table summarizes the predicted mass-to-charge ratios (m/z) for various adducts

of 1-Methylcyclopropane-1-sulfonamide. This data is crucial for interpreting experimental

mass spectra.

Adduct Predicted m/z

[M+H]⁺ 136.0427

[M+Na]⁺ 158.0246

[M+NH₄]⁺ 153.0692

[M-H]⁻ 134.0281

Data sourced from PubChem.[1][2]

Experimental Protocol: Electrospray Ionization Mass
Spectrometry (ESI-MS)
This protocol outlines the general procedure for obtaining a mass spectrum of 1-
Methylcyclopropane-1-sulfonamide using an ESI-MS instrument.

Workflow for ESI-MS Analysis
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Sample Preparation
(Dissolve in appropriate solvent) Direct Infusion or LC Inlet

Instrument Calibration

Ionization (ESI Source)
(Positive or Negative Mode)

Mass Analysis
(e.g., Quadrupole, TOF) Detection Data Acquisition and Processing

Sample Preparation
(Dissolve in deuterated solvent, e.g., CDCl₃ or DMSO-d₆)

NMR Spectrometer Setup
(Tuning and shimming)

¹H Spectrum Acquisition

¹³C Spectrum Acquisition

Data Processing
(Fourier transform, phasing, baseline correction)

Spectral Analysis
(Chemical shift, integration, multiplicity)

Background Spectrum Acquisition
(Clean ATR crystal)

Sample Application
(Place small amount of solid on crystal) Apply Pressure Sample Spectrum Acquisition Data Processing and Analysis

1-Methylcyclopropane-1-sulfonamide
(Properties: Polarity, UV absorbance)

Stationary Phase Selection
(e.g., C18, Phenyl)

Mobile Phase Optimization
(e.g., Acetonitrile/Water, Buffer pH)

Detector Selection
(e.g., UV-Vis, MS)

Optimized HPLC Method

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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1. 1-Methylcyclopropane-1-sulfonamide | C4H9NO2S | CID 21889814 - PubChem
[pubchem.ncbi.nlm.nih.gov]

2. PubChemLite - 1-methylcyclopropane-1-sulfonamide (C4H9NO2S)
[pubchemlite.lcsb.uni.lu]

To cite this document: BenchChem. [Application Notes and Protocols for the
Characterization of 1-Methylcyclopropane-1-sulfonamide]. BenchChem, [2025]. [Online
PDF]. Available at: [https://www.benchchem.com/product/b045804#analytical-techniques-for-
1-methylcyclopropane-1-sulfonamide-characterization]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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